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Compound Name: 1,3-Diaminopropane dihydroiodide

Cat. No.: B1449387

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
1,3-Diaminopropane dihydroiodide (PDADI) in the fabrication of high-performance
organohalide-based perovskite solar cells.

Introduction

1,3-Diaminopropane dihydroiodide has emerged as a key surface passivation agent in the
field of perovskite photovoltaics. Its application addresses critical challenges in perovskite film
quality, leading to significant improvements in device efficiency and stability. The diammonium
structure of PDADI allows it to effectively passivate defects on the perovskite surface, such as
undercoordinated lead ions and iodide vacancies, without forming a new perovskite layer.[1]
This passivation reduces non-radiative recombination, improves charge carrier transport, and
ultimately enhances the power conversion efficiency (PCE) and operational stability of
perovskite solar cells.[2][3]

Applications

The primary application of 1,3-Diaminopropane dihydroiodide is as a surface treatment for
perovskite films in solar cell fabrication. It is particularly effective in inverted (p-i-n) and tandem
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solar cell architectures.[2][3] By modifying the interface between the perovskite layer and the
electron-transporting layer (ETL), PDADI treatment leads to a number of beneficial effects:

» Reduced Defect Density: The amine groups in PDADI interact with the perovskite surface,
passivating defects and reducing trap states.[1]

» Improved Charge Transport: By minimizing defects, non-radiative recombination is
suppressed, leading to more efficient charge carrier extraction.[2]

o Enhanced Device Performance: PDADI treatment has been shown to significantly increase
the power conversion efficiency (PCE), open-circuit voltage (Voc), and fill factor (FF) of
perovskite solar cells.[2][3]

 Increased Stability: Passivation with PDADI can improve the long-term stability of perovskite
solar cells, including their resistance to thermal stress.[2]

Quantitative Data

The use of 1,3-Diaminopropane dihydroiodide as a surface passivating agent has yielded
significant improvements in perovskite solar cell performance. The following tables summarize
the quantitative data from reported studies.

Table 1: Performance of p-i-n Perovskite Solar Cells with and without PDADI Treatment[2]

Treatment Voc (V) Jsc (mAlcm2) FF (%) PCE (%)
Control (without

1.121 24.12 79.2 21.45
PDADI)
PDADI Treated 1.184 24.52 82.1 25.09
Certified PDADI

- - - 24.58

Treated

Table 2: Performance of Perovskite/Silicon Tandem Solar Cells with PDADI Treatment[3][4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/376351272_Surface_Passivation_with_Diaminopropane_Dihydroiodide_for_p-i-n_Perovskite_Solar_Cells_with_Over_25_Efficiency
https://www.perovskite-info.com/passivation-breakthrough-could-promote-commercialization-perovskite-silicon
https://pubs.acs.org/doi/full/10.1021/acsaem.4c02404
https://www.researchgate.net/publication/376351272_Surface_Passivation_with_Diaminopropane_Dihydroiodide_for_p-i-n_Perovskite_Solar_Cells_with_Over_25_Efficiency
https://www.researchgate.net/publication/376351272_Surface_Passivation_with_Diaminopropane_Dihydroiodide_for_p-i-n_Perovskite_Solar_Cells_with_Over_25_Efficiency
https://www.perovskite-info.com/passivation-breakthrough-could-promote-commercialization-perovskite-silicon
https://www.researchgate.net/publication/376351272_Surface_Passivation_with_Diaminopropane_Dihydroiodide_for_p-i-n_Perovskite_Solar_Cells_with_Over_25_Efficiency
https://www.benchchem.com/product/b1449387?utm_src=pdf-body
https://www.researchgate.net/publication/376351272_Surface_Passivation_with_Diaminopropane_Dihydroiodide_for_p-i-n_Perovskite_Solar_Cells_with_Over_25_Efficiency
https://www.perovskite-info.com/passivation-breakthrough-could-promote-commercialization-perovskite-silicon
https://www.azom.com/news.aspx?newsID=64862
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Cell Architecture Voc (V) PCE (%)

Textured Perovskite/Silicon
2.01 33.1
Tandem

Table 3: Stability of p-i-n Perovskite Solar Cells with and without PDADI Treatment[2]

Treatment Stability Condition PCE Retention

Unencapsulated PDADI- 65 °C in N2 glove box for 1300
modified PSCs h

91% of initial PCE

Experimental Protocols

Protocol 1: Synthesis of 1,3-Diaminopropane
Dihydroiodide (PDADI)

This protocol describes the synthesis of PDADI via a direct acid-base neutralization reaction.[1]

Materials:

1,3-Diaminopropane

e Hydroiodic acid (HI) (57 wt% in water)
o Ethanol or Isopropanol

e Magnetic stirrer and stir bar

e Round-bottom flask

e Dropping funnel

* Ice bath

e Buchner funnel and filter paper

e Vacuum flask
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» Drying oven or vacuum desiccator
Procedure:

 In a round-bottom flask, dissolve 1,3-Diaminopropane in a suitable solvent such as ethanol
or isopropanol.

e Place the flask in an ice bath and begin stirring the solution.

o Slowly add a stoichiometric amount (2 molar equivalents) of hydroiodic acid to the 1,3-
Diaminopropane solution using a dropping funnel. The reaction is exothermic, so slow
addition is crucial to control the temperature.

» Continue stirring the mixture in the ice bath for 1-2 hours. A white to light-yellow precipitate of
PDADI will form.

 After the reaction is complete, collect the precipitate by vacuum filtration using a Blichner
funnel.

e Wash the collected solid with a small amount of cold solvent (the same solvent used for the
reaction) to remove any unreacted starting materials.

e Dry the purified 1,3-Diaminopropane dihydroiodide product in a vacuum oven or
desiccator.

Reaction Scheme:
H2N(CHz2)sNHz2 + 2HI — [H3N(CH2)sNHs]2*(17)2[1]

Protocol 2: Fabrication of p-i-n Perovskite Solar Cell
with PDADI Surface Passivation

This protocol outlines the fabrication of an inverted (p-i-n) perovskite solar cell, incorporating a
PDADI surface treatment step.

Materials and Substrates:

e Indium tin oxide (ITO) coated glass substrates
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o PTAA (poly[bis(4-phenyl)(2,4,6-trimethylphenyl)amine]) solution

o Perovskite precursor solution (e.g., a mixed-cation, mixed-halide formulation)

e 1,3-Diaminopropane dihydroiodide (PDADI) solution (e.g., 1 mg/mL in isopropanol)
e C60 or PCBM solution

e BCP (bathocuproine) solution

* Metal electrode material (e.g., silver or gold)

e Spin coater

e Hotplate

e Thermal evaporator

Procedure:

o Substrate Cleaning: Thoroughly clean the ITO-coated glass substrates by sequential
ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates
with a nitrogen gun.

o Hole Transport Layer (HTL) Deposition: Spin-coat the PTAA solution onto the cleaned ITO
substrates and anneal according to established literature procedures.

o Perovskite Layer Deposition:
o Transfer the substrates into a nitrogen-filled glovebox.

o Deposit the perovskite precursor solution onto the HTL-coated substrates using a one-
step or two-step deposition method.

o Anneal the perovskite film at a specific temperature and for a set duration (e.g., 100-150°C
for 10-30 minutes) to induce crystallization.

o Surface Passivation with PDADI:
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o Prepare a solution of 1,3-Diaminopropane dihydroiodide in isopropanol (a concentration
of around 1 mg/mL has been shown to be effective).

o Spin-coat the PDADI solution onto the cooled perovskite film. A typical spin-coating recipe
is 4000-5000 rpm for 30 seconds.

o Anneal the PDADI-treated perovskite film at a moderate temperature (e.g., 100°C) for a
short duration (e.g., 5-10 minutes).

o Electron Transport Layer (ETL) Deposition: Spin-coat the C60 or PCBM solution onto the
passivated perovskite layer, followed by a BCP layer.

o Metal Electrode Deposition: Deposit the metal back electrode (e.g., 80-100 nm of silver or
gold) by thermal evaporation through a shadow mask to define the active area of the solar
cell.

Diagrams
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Caption: Experimental workflow for PDADI synthesis and perovskite solar cell fabrication.
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Caption: Mechanism of perovskite surface passivation by PDADI.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Diaminopropane
Dihydroiodide in Organohalide-Based Perovskites]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1449387#use-of-1-3-diaminopropane-
dihydroiodide-in-organohalide-based-perovskites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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